![molecular formula C6H6ClN3 B1322116 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine CAS No. 954232-71-4](/img/structure/B1322116.png)
2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine
Overview
Description
- Safety Information : It is classified as a warning substance (Signal Word: Warning) and may cause eye and skin irritation. Precautionary measures include avoiding contact with eyes and skin, and handling in a well-ventilated area .
Molecular Structure Analysis
The molecular structure of 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine consists of a pyrrolopyrimidine ring with a chlorine substituent. The compound’s molecular weight is 155.59 g/mol. For a visual representation, refer to the full-size image in the research articles .
Physical And Chemical Properties Analysis
Scientific Research Applications
Chemical Properties
“2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine” is a chemical compound with the molecular weight of 155.59 . It is a solid at room temperature and should be stored in a refrigerator . Its InChI code is 1S/C6H6ClN3/c7-6-9-3-4-1-2-8-5(4)10-6/h3H,1-2H2,(H,8,9,10) .
Synthesis
This compound is available from various chemical suppliers, including Synthonix Corporation and Sigma-Aldrich . However, Sigma-Aldrich does not provide analytical data for this product .
Antitubercular Activity
The introduction of different halogen atoms on the phenyl ring of pyrrolo[2,3-d]pyrimidine derivatives has been found to affect their antitubercular activity . This suggests that “2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine” could potentially be used in the development of new antitubercular drugs.
Kinase Inhibition
Pyrrolo[2,3-d]pyrimidine derivatives have been explored for their potential as kinase inhibitors . The presence of an aminopiperidine group in these compounds is thought to contribute to their selectivity .
Anticancer Activity
Pyrrolo[2,3-d]pyrimidine derivatives have also been investigated for their potential anticancer activity . The benzylidene protons of these compounds have been detected, providing valuable information for the structural confirmation of the final product .
Safety And Hazards
properties
IUPAC Name |
2-chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3/c7-6-9-2-4-1-8-3-5(4)10-6/h2,8H,1,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJPICIAGVDFWEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CN=C(N=C2CN1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00624523 |
Source
|
| Record name | 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00624523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine | |
CAS RN |
954232-71-4 |
Source
|
| Record name | 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00624523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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